Cas no 2229031-44-9 (2-1-(dimethoxymethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(dimethoxymethyl)cyclobutylethan-1-amine
• CAS No: 2229031-44-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6308173
• PubChem ID: 165760890
• Update Time: 2025-05-25

2-1-(dimethoxymethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(dimethoxymethyl)cyclobutylethan-1-amine
• EN300-1738172
• 2-[1-(dimethoxymethyl)cyclobutyl]ethan-1-amine
• 2229031-44-9

• Inchi： 1S/C9H19NO2/c1-11-8(12-2)9(6-7-10)4-3-5-9/h8H,3-7,10H2,1-2H3
• InChI Key： XFEFJKAQWHLQAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCN)CCC1)OC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-1-(dimethoxymethyl)cyclobutylethan-1-amine

2-1-(Dimethoxymethyl)cyclobutylethan-1-amine: A Comprehensive Overview

The compound with CAS No. 2229031-44-9, commonly referred to as 2-1-(dimethoxymethyl)cyclobutylethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a dimethoxymethyl group and an ethanamine moiety. The cyclobutane ring is a four-membered hydrocarbon ring, known for its strain and reactivity, while the dimethoxymethyl group introduces electron-donating methoxy groups, enhancing the molecule's solubility and reactivity.

Recent studies have highlighted the potential of 2-1-(dimethoxymethyl)cyclobutylethan-1-amine in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property makes it a promising candidate for developing nanomedicines and targeted drug delivery systems.

In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The cyclobutane ring in the molecule can undergo ring-opening reactions under specific conditions, making it a valuable building block for synthesizing novel polymers with tailored mechanical properties. These polymers have potential applications in biodegradable materials and advanced composites.

The synthesis of 2-1-(dimethoxymethyl)cyclobutylethan-1-amine involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are critical for scaling up production to meet growing demand in various industries.

From a structural perspective, the molecule's dimethoxymethyl group plays a crucial role in stabilizing the molecule's conformation and influencing its reactivity. Computational studies have revealed that this group enhances the molecule's ability to form hydrogen bonds, which is essential for its interactions with biological systems. This insight has been instrumental in designing analogs with improved pharmacokinetic profiles.

Looking ahead, the versatility of 2-1-(dimethoxymethyl)cyclobutylethan-1-amine suggests that it will continue to be a focal point in both academic research and industrial applications. Its unique combination of structural features makes it an invaluable tool for addressing challenges in drug delivery, polymer synthesis, and material science.